Cas no 57337-69-6 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-)
57337-69-6 structure
Product Name:Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-
CAS No:57337-69-6
MF:C15H24O4
MW:268.348665237427
CID:345729
PubChem ID:71444204
Update Time:2025-04-19
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-
- ethyl 7-[(1S,2R)-2-formyl-5-oxocyclopentyl]heptanoate
- 57337-69-6
- DTXSID10852996
-
- Inchi: 1S/C15H24O4/c1-2-19-15(18)8-6-4-3-5-7-13-12(11-16)9-10-14(13)17/h11-13H,2-10H2,1H3/t12-,13-/m0/s1
- InChI Key: PPWXLCSVQFOHIF-STQMWFEESA-N
- SMILES: O=C1CC[C@@H](C=O)[C@@H]1CCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 268.16752
- Monoisotopic Mass: 268.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
57337-69-6 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-) Related Products
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- 18835-02-4(Ethyl 3-acetyl-4-oxopentanoate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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